![molecular formula C6H11NO4 B1681848 2S,4R-4-Methylglutamate CAS No. 31137-74-3](/img/structure/B1681848.png)
2S,4R-4-Methylglutamate
Overview
Description
2S,4R-4-Methylglutamate is a small molecule that falls under the category of experimental groups . It belongs to the class of organic compounds known as L-alpha-amino acids, which are alpha amino acids that have the L-configuration of the alpha-carbon atom .
Synthesis Analysis
The synthesis of this compound has been discussed in several studies. For instance, one study used [3H]4MG, which was previously used as a ligand for low-affinity kainate receptors, to establish a binding assay for glutamate transporters (GluTs), as 4MG has also been shown to have affinity for the glial GluTs .Molecular Structure Analysis
The molecular formula of this compound is C6H10NO4 . Its average weight is 160.1479 and its monoisotopic weight is 160.060982813 . The structure of this compound has been determined by cryo-electron microscopy (cryo-EM) at 3.8Å resolution .Scientific Research Applications
Neurological Studies and Receptor Mapping
Kainate Receptor Studies
"2S,4R-4-Methylglutamate" has been identified as a selective agonist for low-affinity kainate receptor subunits (GluR5 and GluR6). Studies utilizing this compound have contributed to mapping the distribution of these receptors in the mouse brain, which is crucial for understanding neurological processes and potential disorders (Bailey et al., 2001).
Brain Mapping in Different Species
Similar studies have been conducted in other species, such as Macaca fascicularis (crab-eating macaque), to understand the regional distribution of kainate receptors. This research is vital for comparative neurological studies and understanding species-specific brain functions (Carroll et al., 1998).
Pharmacological Research
Receptor Agonist Properties
"this compound" is a potent agonist at homomeric kainate receptors. Its effectiveness and specificity make it an invaluable ligand for examining the role of kainate receptors in CNS function and diseases (Donevan et al., 1998).
Understanding Kainate Receptor Antagonism
The compound has been studied in the context of neuropathic pain, where it showed antinociceptive effects in animal models, indicating a potential therapeutic application in pain management (Sutton et al., 1999).
Molecular and Synthetic Chemistry
Synthesis of High-Affinity Ligands
The chemical synthesis of "2S,4R-4-Methylglutamic acid" has been achieved, yielding a high-affinity ligand for kainate receptors. This synthesis is crucial for producing the compound in sufficient quantities for research and potential therapeutic use (Gu et al., 1995).
Investigation of Desensitization Mechanisms
Studies have explored how various diastereomers of 4-methylglutamate, including "this compound", can activate and desensitize kainate receptors, shedding light on receptor dynamics and potential drug development strategies (Jones et al., 1997).
Ligand Binding and Transporter Studies
Glutamate Transporter Characterization
"this compound" has been used to establish binding assays for glutamate transporters, aiding in the characterization of these crucial components in neurotransmission (Apricó et al., 2001).
Study of Excitatory Amino Acid Transporters
The compound's contrasting actions on different excitatory amino acid transporters have been investigated, revealing insights into the mechanisms of these transporters and their pharmacological properties (Vandenberg et al., 1997).
Mechanism of Action
Target of Action
The primary target of (2S,4R)-4-Methylglutamic acid, also known as (2S,4R)-2-amino-4-methylpentanedioic acid, sym 2081, 2S,4R-4-Methylglutamate, or SYM-2081, is the Glutamate receptor ionotropic, kainate 2 . This receptor plays a crucial role in the transmission of excitatory signals in the central nervous system .
Mode of Action
The compound interacts with its target by binding to the receptor. The three (2S,4R)-4-methylproline moieties of methylgriselimycin play significant roles in target binding and metabolic stability . This interaction results in changes in the receptor’s function, which can affect the transmission of signals in the nervous system .
Biochemical Pathways
It is known that the compound can influence the function of the glutamate receptor, which plays a key role in various neurological processes
Pharmacokinetics
It is known that the compound can be absorbed and distributed in the body, and it can interact with its target receptor . The impact of these properties on the compound’s bioavailability is currently unknown and requires further investigation.
Result of Action
It is known that the compound can interact with the glutamate receptor, potentially affecting the transmission of excitatory signals in the nervous system
Future Directions
The future directions of 2S,4R-4-Methylglutamate research could involve further exploration of its interactions with kainate receptors and its potential therapeutic applications. It has been suggested that it could be a useful ligand for evaluating the role of kainate receptors in central nervous system function and disease .
Biochemical Analysis
Biochemical Properties
It is known that this compound can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is complex and may involve binding to specific sites on these molecules, potentially influencing their function .
Cellular Effects
Preliminary studies suggest that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed that this compound exerts its effects through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
(2S,4R)-2-amino-4-methylpentanedioic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO4/c1-3(5(8)9)2-4(7)6(10)11/h3-4H,2,7H2,1H3,(H,8,9)(H,10,11)/t3-,4+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRKRAOXTGDJWNI-DMTCNVIQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(C(=O)O)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C[C@@H](C(=O)O)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901300044 | |
Record name | rel-(4S)-4-Methyl-D-glutamic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901300044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
77842-39-8, 14561-55-8, 31137-74-3 | |
Record name | rel-(4S)-4-Methyl-D-glutamic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=77842-39-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methylglutamic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014561558 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Methyl-L-glutamic acid, (4R)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031137743 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Methyl-DL-glutamic acid, erythro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0077842398 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | rel-(4S)-4-Methyl-D-glutamic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901300044 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methyl-L-Glutamic acid, (4R)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/PQ76GL74VZ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 4-methyl-DL-Glutamic acid, erythro- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6B8Q87JVZ7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.